Cas no 25657-08-3 (Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-)

• Product name: Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-
• CAS No: 25657-08-3
• MF: C₁₂H₂₆O₅
• MW: 250.33184
• CID: 275706
• PubChem ID: 73759937

Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis- Chemical and Physical Properties

Names and Identifiers

• Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-
• 1-[2-[2-(1-hydroxypropoxy)propoxy]-1-methyl-ethoxy]propan-1-ol
• TETRAPROPYLENE GLYCOL
• 1,1'-[Oxybis(propane-1,2-diyloxy)]dipropan-1-ol
• 1-propanol, 1,1'-[oxybis[(1-methyl-2,1-ethanediyl)oxy]]bis-
• LogP
• 25657-08-3
• Propanol, (oxybis((methyl-2,1-ethanediyl)oxy))bis-

• Inchi： InChI=1S/C12H26O5/c1-5-11(13)16-9(3)7-15-8-10(4)17-12(14)6-2/h9-14H,5-8H2,1-4H3
• InChI Key： HRPYGYLEWZDCAO-UHFFFAOYSA-N
• SMILES： CCC(OC(COCC(OC(CC)O)C)C)O

Computed Properties

• Exact Mass: 250.17808
• Monoisotopic Mass: 250.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 68.15